4-Isothiocyanato-2-(trifluoromethyl)benzonitrile
4-Isothiocyanato-2-(trifluoromethyl)benzonitrile
An impurity of Enzalutamide. Enzalutamide is an androgen-receptor (AR) antagonist in LNCaP cells.
Brand Name:
Vulcanchem
CAS No.:
143782-23-4
VCID:
VC0193372
InChI:
InChI=1S/C9H3F3N2S/c10-9(11,12)8-3-7(14-5-15)2-1-6(8)4-13/h1-3H
SMILES:
C1=CC(=C(C=C1N=C=S)C(F)(F)F)C#N
Molecular Formula:
C9H3F3N2S
Molecular Weight:
228.2 g/mol
4-Isothiocyanato-2-(trifluoromethyl)benzonitrile
CAS No.: 143782-23-4
Impurities
VCID: VC0193372
Molecular Formula: C9H3F3N2S
Molecular Weight: 228.2 g/mol
Purity: > 95%
| CAS No. | 143782-23-4 |
|---|---|
| Product Name | 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile |
| Molecular Formula | C9H3F3N2S |
| Molecular Weight | 228.2 g/mol |
| IUPAC Name | 4-isothiocyanato-2-(trifluoromethyl)benzonitrile |
| Standard InChI | InChI=1S/C9H3F3N2S/c10-9(11,12)8-3-7(14-5-15)2-1-6(8)4-13/h1-3H |
| Standard InChIKey | TYXKOMAQTWRDCR-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1N=C=S)C(F)(F)F)C#N |
| Canonical SMILES | C1=CC(=C(C=C1N=C=S)C(F)(F)F)C#N |
| Appearance | White Solid |
| Melting Point | 39-43 °C |
| Description | An impurity of Enzalutamide. Enzalutamide is an androgen-receptor (AR) antagonist in LNCaP cells. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-Fluoro-4-methylphenylisothiocyanate |
| PubChem Compound | 11615540 |
| Last Modified | Nov 11 2021 |
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